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Compound of Interest

Compound Name: Carbimazole-d3

Cat. No.: B13864703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Carbimazole-d3 in

common organic solvents. The information presented herein is intended to support research,

development, and formulation activities involving this isotopically labeled compound.

Disclaimer: Specific quantitative solubility data for Carbimazole-d3 is not readily available in

published literature. The data presented is for the non-deuterated form, Carbimazole. It is

reasonably assumed that the solubility of Carbimazole-d3 will be very similar to that of

Carbimazole, as deuterium substitution is unlikely to significantly alter its physicochemical

properties, including solubility.

Quantitative Solubility Data
The solubility of Carbimazole in various organic solvents is summarized in the table below. This

data has been compiled from various sources and provides an indication of the compound's

solubility characteristics.
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Solvent
Molar Mass ( g/mol
)

Temperature (°C) Solubility

Ethanol 46.07 Not Specified ~1 mg/mL[1]

Dimethyl Sulfoxide

(DMSO)
78.13 Not Specified

~1 mg/mL[1], Soluble

(5mg/mL, warmed)[2]

[3]

Dimethylformamide

(DMF)
73.09 Not Specified ~1 mg/mL[1]

Chloroform 119.38 Not Specified Soluble

Acetone 58.08 Not Specified Soluble

Water 18.02 Not Specified
Sparingly soluble,

Soluble

Note: The term "soluble" indicates that a significant amount of the compound dissolves in the

solvent, but a precise quantitative value was not provided in the cited sources.

Experimental Protocol: Equilibrium Solubility
Determination (Shake-Flask Method)
The determination of equilibrium solubility is a critical step in drug development. The shake-

flask method is a widely accepted and reliable technique for this purpose.

Principle
An excess amount of the solid compound is added to a specific volume of the solvent. The

mixture is then agitated at a constant temperature until equilibrium is reached between the

dissolved and undissolved solute. The concentration of the solute in the saturated solution is

then determined analytically.

Materials and Equipment
Carbimazole-d3 (or Carbimazole)
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Selected organic solvents (e.g., methanol, ethanol, acetonitrile, DMSO, DMF)

Sealed, temperature-controlled containers (e.g., glass vials or flasks)

Agitation device (e.g., orbital shaker, magnetic stirrer)

Centrifuge

Chemically inert syringe filters (e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Standard laboratory glassware

Procedure
Preparation of Saturated Solution: Add an excess amount of Carbimazole-d3 to a known

volume of the chosen organic solvent in a sealed container.

Equilibration: Agitate the container at a constant temperature for a sufficient period (typically

24-72 hours) to ensure equilibrium is achieved.

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This is typically done by centrifugation followed by filtration of the supernatant

through a chemically inert filter.

Quantification: Determine the concentration of the dissolved Carbimazole-d3 in the clear

filtrate using a validated analytical method, such as HPLC. A calibration curve prepared with

standard solutions of known concentrations should be used for accurate quantification.

Data Reporting: Report the solubility in units of mass per volume (e.g., mg/mL) or molarity

(mol/L) at the specified temperature.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps involved in the shake-flask method for

determining the equilibrium solubility of a compound.

Workflow for Equilibrium Solubility Determination
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Caption: A generalized workflow for determining equilibrium solubility using the shake-flask

method.
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Mechanism of Action of Carbimazole
Carbimazole is a prodrug that is converted in the body to its active form, methimazole.

Methimazole then inhibits thyroid peroxidase, an enzyme crucial for the synthesis of thyroid

hormones.

Mechanism of Action of Carbimazole
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Caption: The metabolic activation of Carbimazole and subsequent inhibition of thyroid hormone

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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